Cas no 899738-12-6 (N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-4-(propan-2-yloxy)benzamide)

• Product Name: N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-4-(propan-2-yloxy)benzamide
• CAS No: 899738-12-6
• MF: C₂₃H₂₃N₅O₃
• MW: 417.460424661636
• CID: 5488347
• PubChem ID: 16804236
• Update Time: 2025-07-08

N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-4-(propan-2-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• 899738-12-6
• AKOS024470635
• F2823-0838
• N-[1-(3,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-4-propan-2-yloxybenzamide
• N-[1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-4-(propan-2-yloxy)benzamide
• N-(1-(3,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-4-isopropoxybenzamide
• N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-4-(propan-2-yloxy)benzamide

• Inchi： 1S/C23H23N5O3/c1-14(2)31-19-9-6-17(7-10-19)22(29)26-27-13-24-21-20(23(27)30)12-25-28(21)18-8-5-15(3)16(4)11-18/h5-14H,1-4H3,(H,26,29)
• InChI Key： GPBPBWWKVWXSTJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(NN1C=NC2=C(C=NN2C2=CC=C(C)C(C)=C2)C1=O)=O)C(C)C

Computed Properties

• Exact Mass: 417.18008961g/mol
• Monoisotopic Mass: 417.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 88.8Ų

Additional information on N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-4-(propan-2-yloxy)benzamide

Comprehensive Overview of N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-4-(propan-2-yloxy)benzamide (CAS No. 899738-12-6)

N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-4-(propan-2-yloxy)benzamide, with the CAS number 899738-12-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyrazolo[3,4-d]pyrimidine family, a class of heterocyclic compounds known for their diverse biological activities. The unique structural features of this molecule, including the 3,4-dimethylphenyl and 4-(propan-2-yloxy)benzamide moieties, contribute to its potential applications in drug discovery and development.

In recent years, the scientific community has shown growing interest in pyrazolo[3,4-d]pyrimidine derivatives due to their role as kinase inhibitors, which are critical in targeting various diseases. The compound 899738-12-6 is often discussed in the context of cancer research, inflammatory diseases, and metabolic disorders, aligning with current trends in precision medicine. Researchers are particularly intrigued by its potential to modulate specific enzymatic pathways, making it a candidate for targeted therapy.

The synthesis of N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-4-(propan-2-yloxy)benzamide involves multi-step organic reactions, including condensation and cyclization processes. Its molecular structure has been characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring high purity and reproducibility. These analytical methods are essential for validating the compound's identity and quality, which are crucial for preclinical studies.

One of the most frequently searched questions related to this compound is: "What are the biological activities of pyrazolo[3,4-d]pyrimidine derivatives?" Studies suggest that these derivatives exhibit anti-proliferative, anti-inflammatory, and immunomodulatory properties. The presence of the 4-(propan-2-yloxy)benzamide group in CAS 899738-12-6 may enhance its binding affinity to specific protein targets, thereby improving its therapeutic potential. This aligns with the increasing demand for small-molecule inhibitors in drug development.

Another hot topic in the field is the structure-activity relationship (SAR) of such compounds. Researchers are actively investigating how modifications to the 3,4-dimethylphenyl or pyrazolo[3,4-d]pyrimidine core influence the compound's efficacy and selectivity. This knowledge is vital for optimizing lead compounds and reducing off-target effects, a key concern in modern pharmacology.

From a commercial perspective, 899738-12-6 is available through specialized chemical suppliers, often labeled as a research-grade compound. Its applications are primarily confined to laboratory use and academic research, with strict adherence to safety protocols. The compound's stability and solubility profiles are frequently evaluated to ensure compatibility with various experimental conditions, such as in vitro assays and cell-based studies.

In summary, N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-4-(propan-2-yloxy)benzamide represents a promising scaffold in medicinal chemistry. Its CAS number 899738-12-6 serves as a unique identifier for researchers exploring its potential in disease modulation and drug design. As the scientific community continues to unravel its mechanisms of action, this compound may pave the way for novel therapeutic strategies, addressing unmet medical needs in areas like oncology and autoimmune diseases.